Cas no 105878-45-3 (Tetradecanoic acid, 3-[(1-oxotetradecyl)oxy]-, methyl ester)

• Product Name: Tetradecanoic acid, 3-[(1-oxotetradecyl)oxy]-, methyl ester
• CAS No: 105878-45-3
• MF: C₂₉H₅₆O₄
• MW: 468.752550125122
• CID: 1162209
• PubChem ID: 85694637
• Update Time: 2025-04-20

Tetradecanoic acid, 3-[(1-oxotetradecyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 3-[(1-oxotetradecyl)oxy]-, methyl ester
• 105878-45-3
• Methyl 3-[(1-oxotetradecyl)oxy]tetradecanoate
• DTXSID201254553

• Inchi： 1S/C29H56O4/c1-4-6-8-10-12-14-15-17-19-21-23-25-28(30)33-27(26-29(31)32-3)24-22-20-18-16-13-11-9-7-5-2/h27H,4-26H2,1-3H3
• InChI Key： UXHNYHUWWXACRL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCC)=O)C(CC(=O)OC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 468.41786026g/mol
• Monoisotopic Mass: 468.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 27
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 52.6Ų